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Compound Name: Ethyl p-methylbenzenesulfonate

Cat. No.: B128698 Get Quote

An In-depth Technical Guide to Ethyl p-Methylbenzenesulfonate

Introduction
Ethyl p-methylbenzenesulfonate, also known as ethyl p-toluenesulfonate or ethyl tosylate, is

a significant organic compound with the chemical formula C₉H₁₂O₃S.[1][2] It is an ester of p-

toluenesulfonic acid and ethanol.[2] This compound serves as a crucial intermediate and

reagent in various chemical syntheses.[1][3] In the pharmaceutical industry, its importance is

twofold: it is used as an ethylating agent in the synthesis of active pharmaceutical ingredients

(APIs), but it is also classified as a potential genotoxic impurity (PGI).[3][4] The presence of

residual p-toluenesulfonic acid and ethanol in a manufacturing process can lead to the

formation of ethyl p-methylbenzenesulfonate.[4] Due to its potential to react with DNA, its

levels in final drug products are strictly monitored and controlled by regulatory agencies,

necessitating highly sensitive analytical methods for its detection at trace levels.[3][4] This

guide provides a comprehensive overview of its physical, chemical, and toxicological

properties, along with relevant experimental protocols for its synthesis and analysis, aimed at

professionals in research and drug development.

Physical and Chemical Properties
Ethyl p-methylbenzenesulfonate is a colorless to light brown solid at room temperature.[1][5]

It is characterized as an unstable, moisture-sensitive compound.[1][6]
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The key physical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₉H₁₂O₃S [1][6]

Molecular Weight 200.25 g/mol [1][2][7]

Appearance
Colorless monoclinic crystal or

white to light brown solid
[1][5][6]

Melting Point 29-34 °C (89.6 - 93.2 °F) [1][5][6]

Boiling Point
158-162 °C @ 10 mmHg; 173

°C @ 15 mmHg; 221.3 °C
[1][5][6]

Density 1.174 g/mL at 25 °C [1]

Vapor Pressure
0.6 hPa (14 °C); 0.000241

mmHg
[1][6]

Flash Point 157 °C (314.6 °F) [1][5]

Refractive Index n20/D 1.511 [1]

Solubility

Insoluble in water; Soluble in

ethanol, ether, benzene, and

hot acetic acid

[1][3][6]

Chemical Properties
The chemical identity and reactivity of ethyl p-methylbenzenesulfonate are defined by the

tosylate functional group.
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Property Description Reference

Synonyms

Ethyl p-toluenesulfonate, Ethyl

tosylate, Ethyl p-TS, 4-

Methylbenzenesulfonic acid

ethyl ester

[5][6][8]

CAS Number 80-40-0 [6]

Stability
Unstable solid, sensitive to

moisture
[1][6]

Reactivity

Potent ethylating agent; the

tosylate group is an excellent

leaving group, facilitating

nucleophilic substitution

reactions

[2][3]

Spectral Information
Spectroscopic data is crucial for the identification and characterization of ethyl p-
methylbenzenesulfonate.

Spectrum Type Data Reference

UV Spectra

Max absorption (Heptane): 257

nm (log E= 2.5); 261 nm (log

E= 2.6); 267 nm (log E= 2.6)

[6]

IR Spectra
Sadtler Research Laboratories

IR Grating Collection: 8544
[6]

1D NMR
Sadtler Research Laboratories

Spectral Collection: 3227
[6]

Synthesis and Experimental Protocols
Ethyl p-methylbenzenesulfonate is commonly synthesized by the esterification of p-

toluenesulfonyl chloride with ethanol.[2] The reaction is typically carried out in the presence of a
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base, like pyridine, to neutralize the hydrochloric acid byproduct.[2][7]

Experimental Protocol: Synthesis
This protocol is based on a common laboratory-scale synthesis.[2][7]

Reaction Setup: Add p-toluenesulfonyl chloride (1 equivalent) and dry pyridine (as solvent

and base) to a three-necked flask equipped with a stirrer.[7] Place the flask in an ice-water

bath to maintain a temperature of 0 °C.[7]

Addition of Ethanol: Slowly add ethanol (1 equivalent) to the stirred mixture.[7]

Reaction: Allow the reaction to proceed for several hours (e.g., 3 hours) at 0 °C with

continuous stirring.[7]

Quenching and Extraction: After the reaction is complete, add distilled water to the flask.[7]

Extract the product into an organic solvent such as dichloromethane (3 portions).[7]

Washing: Wash the combined organic layers sequentially with 6M HCl, saturated NaHCO₃

solution, and 20% NaCl solution.[7]

Drying and Evaporation: Dry the organic layer over anhydrous Na₂SO₄.[7] Filter to remove

the drying agent and evaporate the solvent under reduced pressure to yield the final product,

ethyl p-methylbenzenesulfonate.[7]
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1. Add p-toluenesulfonyl chloride
and pyridine to flask at 0°C

2. Add ethanol to the
cooled mixture

3. Stir for 3 hours
at 0°C

4. Quench with distilled water

5. Extract with
dichloromethane

6. Wash organic layer with
HCl, NaHCO3, and NaCl

7. Dry over anhydrous Na2SO4

8. Filter and evaporate solvent

Ethyl p-methylbenzenesulfonate
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Sample & Standard Preparation

HPLC-UV Analysis

Data Processing

Prepare calibration
standards

Inject into HPLC system
(Reversed-Phase Column)

Dissolve API sample
in diluent

UV Detection

Generate calibration curve
from standards

Quantify impurity in sample
using peak area
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+ Ethanol
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Formation of Ethyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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